N-{1-Benzyl-(2R,3R)-2,3-dihydroxy-4-[3-methyl-2-(3-methyl-3-pyridin-2-ylmethyl-ureido)-butyrylamino]-5-phenyl-pentyl}-3-methyl-2-(3-methyl-3-pyridin-2-ylmethyl-ureido)-butyramide

• CAS RN: 134805-77-9
• Molecular Formula: C44H58N8O6
• Molecular Weight: 795 g/mol
• IUPAC Name: (2S)-N-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S)-3-methyl-2-[[methyl(pyridin-2-ylmethyl)carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]-3-methyl-2-[[methyl(pyridin-2-ylmethyl)carbamoyl]amino]butanamide
• InChI: InChI=1S/C44H58N8O6/c1-29(2)37(49-43(57)51(5)27-33-21-13-15-23-45-33)41(55)47-35(25-31-17-9-7-10-18-31)39(53)40(54)36(26-32-19-11-8-12-20-32)48-42(56)38(30(3)4)50-44(58)52(6)28-34-22-14-16-24-46-34/h7-24,29-30,35-40,53-54H,25-28H2,1-6H3,(H,47,55)(H,48,56)(H,49,57)(H,50,58)/t35-,36-,37-,38-,39+,40+/m0/s1
• InChI Key: QPVWMQXBTCSLCB-RRUVMKMCSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)[C@H]([C@@H]([C@H](CC2=CC=CC=C2)NC(=O)[C@H](C(C)C)NC(=O)N(C)CC3=CC=CC=N3)O)O)NC(=O)N(C)CC4=CC=CC=N4
• SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(C(C(CC2=CC=CC=C2)NC(=O)C(C(C)C)NC(=O)N(C)CC3=CC=CC=N3)O)O)NC(=O)N(C)CC4=CC=CC=N4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: A 76889; A-76889; A76889

Description

A 76889 is a HIV-1 protease inhibitor.

Scientific Research Applications

Anticancer Potential

1-Aryl-3-(2-chloroethyl) ureas, derived from 4-phenylbutyric acid and alkylanilines, which includes derivatives similar to the specified compound, have shown potential as anticancer agents. These compounds demonstrated cytotoxicity on human adenocarcinoma cells in vitro, suggesting a possible application in cancer therapy (Gaudreault, Lacroix, Pagé, & Joly, 1988).

Synthesis of Functionalized Pyridine Derivatives

A methodology involving amidoalkylation/Staudinger/aza-Wittig sequence has been developed for the preparation of functionalized pyridine derivatives, relevant to the structure of the compound . This synthesis approach could be applicable in the development of similar complex molecules (Fesenko & Shutalev, 2012).

In Vitro and In Vivo Antineoplastic Activity

1-Aryl 3-(2-chloroethyl)ureas (CEU) were synthesized and tested for their cytotoxicity and antineoplastic activity. These derivatives showed significant activity against LoVo cells and enhanced survival in mice with L1210 leukemia, highlighting their potential in antineoplastic therapies (Lacroix, Gaudreault, Pagé, & Joly, 1988).

Synthesis of Pyridine and Fused Pyridine Derivatives

The reaction of pyridine derivatives with various reagents resulted in a range of products, including pyrido[2,3-d]pyrimidine derivatives. These syntheses contribute to the understanding of reactions and potential applications of similar complex molecules, including the compound (Al-Issa, 2012).

Stereochemical Basis for Anticonvulsant Activity

The study of 4-[N-(2-Chloro-6-methyl­phen­yl)ureido]pyridinium chloride, a structurally related compound, provided insights into the stereochemical features responsible for anticonvulsant activity. This research could inform the development of similar compounds for neurological applications (Camerman, Hempel, Mastropaolo, & Camerman, 2006).